Cas no 14250-38-5 (3-Cyclohexene-1-carboxylicacid, 6-formyl-3,4-dimethyl-, cis- (8CI))

• Product Name: 3-Cyclohexene-1-carboxylicacid, 6-formyl-3,4-dimethyl-, cis- (8CI)
• CAS No: 14250-38-5
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 120265
• PubChem ID: 57357507
• Update Time: 2025-04-18

3-Cyclohexene-1-carboxylicacid, 6-formyl-3,4-dimethyl-, cis- (8CI) Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 6-formyl-3,4-dimethyl-, cis- (8CI)
• (1R,6S)-6-formyl-3,4-dimethylcyclohex-3-ene-1-carboxylic acid
• DTXSID80723700
• 14250-38-5
• 3-Cyclohexene-1-carboxylic acid, 6-formyl-3,4-dimethyl-, cis- (8CI)

• Inchi： 1S/C10H14O3/c1-6-3-8(5-11)9(10(12)13)4-7(6)2/h5,8-9H,3-4H2,1-2H3,(H,12,13)/t8-,9-/m1/s1
• InChI Key： PNEYLEFSDAPSNI-RKDXNWHRSA-N
• SMILES： OC([C@@H]1CC(C)=C(C)C[C@@H]1C=O)=O

Computed Properties

• Exact Mass: 182.09432
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37